Cas no 2555249-83-5 (3,3,5,5-Tetrafluoro-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3,3,5,5-Tetrafluoro-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 2555249-83-5
• MF: C₁₀H₁₅F₄NO₂
• MW: 257.23
• MDL: MFCD32862713
• CID: 5088436
• Update Time: 2025-11-01

3,3,5,5-Tetrafluoro-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3,3,5,5-Tetrafluoro-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD32862713
• Inchi： 1S/C10H15F4NO2/c1-8(2,3)17-7(16)15-5-9(11,12)4-10(13,14)6-15/h4-6H2,1-3H3
• InChI Key： FFAQEPQMRPOBAV-UHFFFAOYSA-N
• SMILES： C1(F)(F)CC(F)(F)CN(C(OC(C)(C)C)=O)C1

Additional information on 3,3,5,5-Tetrafluoro-piperidine-1-carboxylic acid tert-butyl ester

Latest Research on 3,3,5,5-Tetrafluoro-piperidine-1-carboxylic acid tert-butyl ester (CAS: 2555249-83-5)

The compound 3,3,5,5-Tetrafluoro-piperidine-1-carboxylic acid tert-butyl ester (CAS: 2555249-83-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated piperidine derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies have highlighted its potential in enhancing drug bioavailability and metabolic stability, owing to its unique fluorination pattern and tert-butyl ester protection.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the development of novel gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that the tetrafluoro substitution on the piperidine ring significantly improved the compound's lipophilicity and blood-brain barrier permeability, making it a promising candidate for CNS-targeted therapeutics. The tert-butyl ester group further facilitated the compound's stability under physiological conditions, as evidenced by in vitro and in vivo pharmacokinetic studies.

Another recent investigation, detailed in Organic & Biomolecular Chemistry, focused on the synthetic applications of 3,3,5,5-Tetrafluoro-piperidine-1-carboxylic acid tert-butyl ester. The study reported a highly efficient, scalable synthesis route for this compound, achieving a yield of over 85% with minimal byproducts. The researchers emphasized the compound's versatility in multi-step synthetic pathways, particularly in the construction of fluorinated heterocycles, which are increasingly relevant in drug discovery due to their enhanced metabolic stability and binding affinity.

In the context of drug development, a 2024 preclinical study evaluated the compound's role in the synthesis of fluorinated protease inhibitors. The results indicated that the incorporation of this piperidine derivative into inhibitor scaffolds led to a marked improvement in enzymatic inhibition potency, with IC50 values in the low nanomolar range. This finding underscores the compound's potential in the design of next-generation antiviral and anticancer agents.

Looking ahead, researchers are particularly interested in exploring the compound's applications in positron emission tomography (PET) tracer development. Preliminary data suggest that the fluorine atoms in 3,3,5,5-Tetrafluoro-piperidine-1-carboxylic acid tert-butyl ester could serve as ideal sites for radiolabeling with fluorine-18, enabling the creation of novel diagnostic tools for neurological and oncological imaging. Several pharmaceutical companies have already included this compound in their pipelines for PET tracer candidates.

In conclusion, 3,3,5,5-Tetrafluoro-piperidine-1-carboxylic acid tert-butyl ester (CAS: 2555249-83-5) represents a versatile and valuable building block in modern medicinal chemistry. Its unique structural features and demonstrated efficacy in various applications position it as a compound of significant interest for future research and development in the chemical biology and pharmaceutical sectors.